Cas no 643094-18-2 (4-Bromo-2-(2-methylpropyl)-Benzoic Acid Methyl Ester)

• Product Name: 4-Bromo-2-(2-methylpropyl)-Benzoic Acid Methyl Ester
• CAS No: 643094-18-2
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4095888
• PubChem ID: 22171473
• Update Time: 2025-04-22

4-Bromo-2-(2-methylpropyl)-Benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2-(2-methylpropyl)-, methyl ester
• 4-Bromo-2-(2-methylpropyl)-Benzoic Acid Methyl Ester
• methyl 4-bromo-2-(2-methylpropyl)benzoate
• methyl 4-bromo-2-isobutylbenzoate
• RAERTAKCTCJYLK-UHFFFAOYSA-N
• A1-41265
• DB-184783
• SCHEMBL4468280
• 4-Bromo-2-(2-methylpropyl)benzoic acid methyl ester
• 643094-18-2

• Inchi： 1S/C12H15BrO2/c1-8(2)6-9-7-10(13)4-5-11(9)12(14)15-3/h4-5,7-8H,6H2,1-3H3
• InChI Key： RAERTAKCTCJYLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1)CC(C)C

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters